molecular formula C10H10FNO3 B8808809 4-Amino-6-fluorochroman-4-carboxylic acid CAS No. 90477-46-6

4-Amino-6-fluorochroman-4-carboxylic acid

Cat. No.: B8808809
CAS No.: 90477-46-6
M. Wt: 211.19 g/mol
InChI Key: FATKFOJBJPZZED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-6-fluorochroman-4-carboxylic acid is a useful research compound. Its molecular formula is C10H10FNO3 and its molecular weight is 211.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

90477-46-6

Molecular Formula

C10H10FNO3

Molecular Weight

211.19 g/mol

IUPAC Name

4-amino-6-fluoro-2,3-dihydrochromene-4-carboxylic acid

InChI

InChI=1S/C10H10FNO3/c11-6-1-2-8-7(5-6)10(12,9(13)14)3-4-15-8/h1-2,5H,3-4,12H2,(H,13,14)

InChI Key

FATKFOJBJPZZED-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(C1(C(=O)O)N)C=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred slurry of 78 g (0.33 mole) of (RS)-6-fluoro-spiro-[chroman-4,4'-imidazolidine]-2',5'-dione and 208.3 g (0.66 mole) of barium hydroxide octahydrate in 585 ml of water was slowly heated to reflux over 3 hours and refluxed 16 hours. The slurry was cooled to 80° C. and powdered NH4CO3 (78 g) added portionwise over 5 minutes. Moderate foaming was noted. After stirring 1.5 hours at 80° C., the mixture was cooled to 60° C., and filtered over diatomaceous earth with 2×100 ml hot water for wash. The combined filtrate and washes were stripped to 200 ml and allowed to stand overnight. 2-Propanol (600 ml) was added and the mixture heated to 70° C. to dissolve precipitated solids. The hot solution was treated with activated carbon, filtered over diatomaceous earth and washed with hot 1:1 water:2-propanol. The combined filtrate and washes were stripped to 200 ml, and water chased with 3×300 ml fresh 2-propanol. The resulting thick slurry was diluted with 200 ml additional 2-propanol, cooled to 5° C., granulated for 0.5 hour, filtered and air dried to yield title product, 63.5 g, 91.2%, mp 252°-253° C. (dec).
Quantity
78 g
Type
reactant
Reaction Step One
Quantity
208.3 g
Type
reactant
Reaction Step One
Name
Quantity
585 mL
Type
solvent
Reaction Step One
[Compound]
Name
NH4CO3
Quantity
78 g
Type
reactant
Reaction Step Two

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